Cas no 752974-95-1 (2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)-)

• Product Name: 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)-
• CAS No: 752974-95-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 561750
• PubChem ID: 68804684
• Update Time: 2025-05-22

2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)-
• (4S)-N,N-Dimethyl-4-hydroxy-L-prolinamide
• 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2S,4S)- (9CI)
• (2S,4S)-4-Hydroxy-N,1-dimethylpyrrolidine-2-carboxamide
• 752974-95-1
• SCHEMBL3827355

• Inchi： 1S/C7H14N2O2/c1-8-7(11)6-3-5(10)4-9(6)2/h5-6,10H,3-4H2,1-2H3,(H,8,11)/t5-,6-/m0/s1
• InChI Key： DDGIXKHWOFWOJX-WDSKDSINSA-N
• SMILES： O[C@@H]1CN(C)[C@H](C(NC)=O)C1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)-

Comprehensive Guide to 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- (CAS No: 752974-95-1)

2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. With the CAS number 752974-95-1, this compound is recognized for its unique stereochemistry and functional groups, making it valuable in drug discovery and biochemical studies. The (2S,4S)- configuration ensures its role as a key intermediate in asymmetric synthesis, particularly in the development of bioactive molecules.

The growing interest in chiral building blocks and stereoselective synthesis has positioned 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- as a compound of high relevance. Researchers and manufacturers frequently seek this molecule for its potential in designing enzyme inhibitors and receptor modulators. Its hydroxy and dimethylcarboxamide functionalities contribute to its versatility, enabling modifications for targeted applications.

In recent years, the demand for high-purity chiral compounds like 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- has surged due to advancements in precision medicine and personalized therapeutics. The compound’s ability to serve as a scaffold for small-molecule drugs aligns with the industry’s focus on innovative treatments for metabolic and neurological disorders. This trend is reflected in the increasing number of patent filings and research publications involving this molecule.

From a synthetic chemistry perspective, 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- is often utilized in catalysis and ligand design. Its stereocenters and polar groups make it suitable for constructing complex molecular architectures. Laboratories specializing in asymmetric hydrogenation and cross-coupling reactions frequently incorporate this compound to achieve high enantioselectivity.

The market for 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- is driven by its applications in pharmaceutical intermediates and bioconjugation. Companies engaged in contract research and custom synthesis often stock this compound to meet client demands for bespoke solutions. Additionally, its stability under standard storage conditions enhances its appeal for long-term research projects.

Quality control is paramount when working with 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)-, as impurities can affect downstream applications. Reputable suppliers provide detailed analytical certificates, including HPLC and NMR data, to ensure compliance with research standards. This transparency is critical for laboratories requiring GMP-grade materials for preclinical studies.

Environmental and safety considerations for 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- are aligned with standard laboratory protocols. While not classified as hazardous, proper handling procedures—such as the use of personal protective equipment (PPE)—are recommended to minimize exposure. Disposal should follow institutional guidelines for organic compounds.

Future research on 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4S)- may explore its potential in biodegradable polymers and green chemistry initiatives. Its structural features could inspire innovations in sustainable material science, further expanding its utility beyond traditional pharmaceutical applications.